Cas no 2172624-82-5 (2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid)

• Product Name: 2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid
• CAS No: 2172624-82-5
• MF: C₃₃H₂₈N₂O₅
• MW: 532.585828781128
• CID: 5927191
• PubChem ID: 165958494
• Update Time: 2025-06-13

2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid
• 2172624-82-5
• EN300-1530194
• 2-{N-benzyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enamido}acetic acid

• Inchi： 1S/C33H28N2O5/c36-31(35(21-32(37)38)20-24-8-2-1-3-9-24)19-16-23-14-17-25(18-15-23)34-33(39)40-22-30-28-12-6-4-10-26(28)27-11-5-7-13-29(27)30/h1-19,30H,20-22H2,(H,34,39)(H,37,38)/b19-16+
• InChI Key： XAIOZILMTGUFSL-KNTRCKAVSA-N
• SMILES： O(C(NC1C=CC(/C=C/C(N(CC(=O)O)CC2C=CC=CC=2)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 532.19982200g/mol
• Monoisotopic Mass: 532.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid

Recent Advances in the Study of 2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid (CAS: 2172624-82-5)

The compound 2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid (CAS: 2172624-82-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a benzyl-substituted phenylprop-2-enamido moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

Recent studies have focused on the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), ensures the stability and selectivity of the compound during chemical reactions. Researchers have demonstrated that 2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid can be efficiently incorporated into peptide chains, enabling the development of novel bioactive peptides with enhanced pharmacological properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's utility in the design of targeted drug delivery systems. By conjugating 2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid with tumor-specific ligands, researchers achieved selective delivery of anticancer agents to malignant cells, minimizing off-target effects. The study reported a significant reduction in tumor growth in preclinical models, highlighting the compound's potential in oncology applications.

Another area of interest is the compound's role in the development of protease inhibitors. Recent findings indicate that derivatives of 2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid exhibit potent inhibitory activity against specific proteases involved in inflammatory and infectious diseases. These findings open new avenues for the treatment of conditions such as rheumatoid arthritis and viral infections.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and scalability for industrial production. Ongoing research aims to address these issues by exploring novel synthetic routes and formulation strategies. The continued investigation of 2-{N-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}acetic acid and its derivatives holds great promise for the future of chemical biology and pharmaceutical sciences.